N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(4-methylpiperazin-1-yl)amino]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H27FN4O/c1-29-16-18-30(19-17-29)28-25(20-8-4-2-5-9-20,21-10-6-3-7-11-21)24(31)27-23-14-12-22(26)13-15-23/h2-15,28H,16-19H2,1H3,(H,27,31)
• InChI Key: MQGOIVVBZJLXEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(C2=CC=CC=C2)(C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C25H27FN4O
• Molecular Weight: 418.5 g/mol

Description

N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide, also known as MPAA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MPAA is a member of the diphenylacetylamine family of compounds and has been shown to have promising pharmacological properties.

Mechanism of Action

N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide is believed to exert its pharmacological effects through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of inflammatory mediators, and their inhibition by N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide has been shown to reduce inflammation and pain.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the proliferation of cancer cells, induce apoptosis, and reduce tumor growth in animal models. N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide has also been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide in lab experiments is its specificity for COX-2 and LOX enzymes, which allows for targeted inhibition of these pathways. However, one limitation is the lack of clinical data on the safety and efficacy of N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide in humans, which may limit its potential use as a therapeutic agent.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide. One area of interest is the development of novel N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide derivatives with improved pharmacological properties. Another area of research is the investigation of the potential use of N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies are needed to determine the safety and efficacy of N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide in humans.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide involves the reaction of 4-fluoroacetophenone with 4-methylpiperazine to form the intermediate N-(4-fluorophenyl)-4-methylpiperazin-1-yl)acetophenone. This intermediate is then reacted with diphenylacetyl chloride to form N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide.

Scientific Research Applications

N-(4-fluorophenyl)-2-[(4-methyl-1-piperazinyl)amino]-2,2-diphenylacetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been investigated for its anti-inflammatory, analgesic, and anti-cancer properties.